Cas no 107456-48-4 (N-(3-methoxyphenyl)-2-methylaniline)

N-(3-methoxyphenyl)-2-methylaniline structure
107456-48-4 structure
Product Name:N-(3-methoxyphenyl)-2-methylaniline
CAS No:107456-48-4
MF:C14H15NO
MW:213.275003671646
CID:1183451
PubChem ID:791041
Update Time:2025-04-20

N-(3-methoxyphenyl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

    • N-(3-methoxyphenyl)-2-methylaniline
    • benzenamine, N-(3-methoxyphenyl)-2-methyl-
    • SR-01000201277-1
    • Oprea1_375105
    • SCHEMBL18550734
    • SR-01000201277
    • BIM-0015615.P001
    • 107456-48-4
    • (3-methoxyphenyl)(2-methylphenyl)amine
    • N-(3-Methoxyphenyl)-2-methylbenzenamine
    • CBMicro_015400
    • Cambridge id 5255860
    • DTXSID301279253
    • Inchi: 1S/C14H15NO/c1-11-6-3-4-9-14(11)15-12-7-5-8-13(10-12)16-2/h3-10,15H,1-2H3
    • InChI Key: JPNDEZIQZCCRSO-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)NC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 213.11545
  • Monoisotopic Mass: 213.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26
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